Cas no 479234-38-3 (Benzoic acid, 3-chloro-4-methyl-, 1,1-dimethylethyl ester)

• Product Name: Benzoic acid, 3-chloro-4-methyl-, 1,1-dimethylethyl ester
• CAS No: 479234-38-3
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• MDL: MFCD19026500
• CID: 2647825
• Update Time: 2025-11-01

Benzoic acid, 3-chloro-4-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-4-methyl-, 1,1-dimethylethyl ester

• MDL： MFCD19026500
• Inchi： 1S/C12H15ClO2/c1-8-5-6-9(7-10(8)13)11(14)15-12(2,3)4/h5-7H,1-4H3
• InChI Key： WKAQWEJQGIPTEY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C1=CC=C(C)C(Cl)=C1

Additional information on Benzoic acid, 3-chloro-4-methyl-, 1,1-dimethylethyl ester

Comprehensive Overview of Benzoic acid, 3-chloro-4-methyl-, 1,1-dimethylethyl ester (CAS No. 479234-38-3)

Benzoic acid, 3-chloro-4-methyl-, 1,1-dimethylethyl ester (CAS No. 479234-38-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This ester derivative, characterized by its chloro-methyl substitution and tert-butyl ester group, exhibits unique physicochemical properties that make it valuable for targeted applications. With the growing demand for high-purity chemical intermediates in drug development, this compound has garnered significant attention from researchers exploring structure-activity relationships and molecular modification techniques.

The compound's sterically hindered ester moiety contributes to its enhanced stability under various conditions, a feature particularly relevant for controlled-release formulations and prodrug design. Recent studies in green chemistry have investigated eco-friendly synthesis routes for such benzoic acid derivatives, aligning with the industry's shift toward sustainable manufacturing processes. Analytical techniques including HPLC-MS and NMR spectroscopy are typically employed to verify the compound's purity and structural integrity, addressing the pharmaceutical sector's stringent quality requirements.

In material science applications, 479234-38-3 serves as a building block for functional polymers with tailored properties. Its aromatic-chlorine interaction potential makes it interesting for developing advanced coatings with specific adhesion characteristics. The compound's lipophilicity profile, calculated through QSAR modeling, suggests utility in designing bioactive molecules with optimized membrane permeability—a hot topic in drug delivery system research.

Regulatory compliance remains crucial when working with halogenated aromatic compounds. While Benzoic acid, 3-chloro-4-methyl-, 1,1-dimethylethyl ester isn't classified as hazardous under major chemical inventories, proper laboratory handling protocols should always be followed. The compound's thermal decomposition behavior has been characterized through thermogravimetric analysis (TGA), providing essential data for process safety evaluation in industrial applications.

Emerging research explores the compound's potential in catalysis and ligand design, particularly in asymmetric synthesis applications. Its chiral center introduction capability makes it valuable for developing enantioselective catalysts, addressing the pharmaceutical industry's need for optically pure compounds. These developments align with current trends toward precision chemistry and molecular engineering solutions.

From an analytical perspective, 479234-38-3 presents distinct chromatographic signatures that facilitate its identification in complex mixtures. Modern UHPLC methods have been optimized for its quantification, supporting quality control in GMP-compliant production environments. The compound's UV absorption characteristics also enable sensitive detection methods, important for trace analysis in environmental and biological matrices.

The global market for such fine chemicals continues to expand, driven by demand from specialty chemical manufacturers and contract research organizations. Suppliers typically provide 479234-38-3 with comprehensive certificates of analysis, meeting the exacting standards of pharmaceutical grade materials. Storage recommendations generally emphasize protection from moisture and prolonged light exposure to maintain stability.

Future research directions may explore the compound's utility in bioorthogonal chemistry applications or as a scaffold for molecular probes. Its structural versatility offers numerous possibilities for derivatization, particularly in developing targeted chemical tools for biological research. These applications position Benzoic acid, 3-chloro-4-methyl-, 1,1-dimethylethyl ester as a compound of continuing scientific interest across multiple disciplines.